1-Heptadec-8-enyl 23-octadecyl 3-((heptadec-8-enyloxy)carbonyl)-3,12,21-trihydroxy-8,17-dimethyl-12,21-bis((octadecyloxy)carbonyl)-5,10,14,19-tetraoxo-6,9,15,18-tetraoxatricosanedioate
Catalog No.
S13247552
CAS No.
85049-94-1
M.F
C112H204O21
M. Wt
1886.8 g/mol
Availability
In Stock
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CAS Number
85049-94-1
Product Name
1-Heptadec-8-enyl 23-octadecyl 3-((heptadec-8-enyloxy)carbonyl)-3,12,21-trihydroxy-8,17-dimethyl-12,21-bis((octadecyloxy)carbonyl)-5,10,14,19-tetraoxo-6,9,15,18-tetraoxatricosanedioate
IUPAC Name
1-O,2-O-bis[(E)-heptadec-8-enyl] 3-O-[2-[3-hydroxy-5-[2-(3-hydroxy-5-octadecoxy-3-octadecoxycarbonyl-5-oxopentanoyl)oxypropoxy]-3-octadecoxycarbonyl-5-oxopentanoyl]oxypropyl] 2-hydroxypropane-1,2,3-tricarboxylate
Molecular Formula
C112H204O21
Molecular Weight
1886.8 g/mol
InChI
InChI=1S/C112H204O21/c1-8-13-18-23-28-33-38-43-48-53-57-62-67-72-77-82-87-126-102(114)92-111(123,108(120)128-89-84-79-74-69-64-59-54-49-44-39-34-29-24-19-14-9-2)95-105(117)132-100(7)98-131-104(116)94-112(124,109(121)129-90-85-80-75-70-65-60-55-50-45-40-35-30-25-20-15-10-3)96-106(118)133-99(6)97-130-103(115)93-110(122,107(119)127-88-83-78-73-68-63-58-52-47-42-37-32-27-22-17-12-5)91-101(113)125-86-81-76-71-66-61-56-51-46-41-36-31-26-21-16-11-4/h46-47,51-52,99-100,122-124H,8-45,48-50,53-98H2,1-7H3/b51-46+,52-47+
InChI Key
DSLLWPUAZZASBV-CIMUWSJMSA-N
Canonical SMILES
CCCCCCCCCCCCCCCCCCOC(=O)CC(CC(=O)OC(C)COC(=O)CC(CC(=O)OC(C)COC(=O)CC(CC(=O)OCCCCCCCC=CCCCCCCCC)(C(=O)OCCCCCCCC=CCCCCCCCC)O)(C(=O)OCCCCCCCCCCCCCCCCCC)O)(C(=O)OCCCCCCCCCCCCCCCCCC)O
Isomeric SMILES
CCCCCCCCCCCCCCCCCCOC(=O)CC(CC(=O)OC(C)COC(=O)CC(CC(=O)OC(C)COC(=O)CC(CC(=O)OCCCCCCC/C=C/CCCCCCCC)(C(=O)OCCCCCCC/C=C/CCCCCCCC)O)(C(=O)OCCCCCCCCCCCCCCCCCC)O)(C(=O)OCCCCCCCCCCCCCCCCCC)O
XLogP3
38.5
Hydrogen Bond Acceptor Count
21
Hydrogen Bond Donor Count
3
Exact Mass
1886.49286835 g/mol
Monoisotopic Mass
1885.48951351 g/mol
Heavy Atom Count
133
Dates
Last modified: 08-10-2024
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